N-(3-chloro-2-methylphenyl)-2-(5-chloro-2-thienyl)-4-quinolinecarboxamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-(5-chlorothiophen-2-yl)quinoline-4-carboxamide
• InChI: InChI=1S/C21H14Cl2N2OS/c1-12-15(22)6-4-8-16(12)25-21(26)14-11-18(19-9-10-20(23)27-19)24-17-7-3-2-5-13(14)17/h2-11H,1H3,(H,25,26)
• InChI Key: PGNUGJHXFDIQSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=C(S4)Cl
• Molecular Formula: C21H14Cl2N2OS
• Molecular Weight: 413.3 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-(5-chloro-2-thienyl)-4-quinolinecarboxamide, also known as CTQ, is a synthetic compound that has been extensively studied for its potential applications in scientific research. CTQ is a member of the quinolinecarboxamide family of compounds and is known to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-2-(5-chloro-2-thienyl)-4-quinolinecarboxamide has been studied for its potential applications in a range of scientific research fields, including cancer research, neuroscience, and infectious disease research. N-(3-chloro-2-methylphenyl)-2-(5-chloro-2-thienyl)-4-quinolinecarboxamide has been shown to exhibit potent anti-cancer activity in various cancer cell lines, making it a promising candidate for the development of new anti-cancer drugs. Additionally, N-(3-chloro-2-methylphenyl)-2-(5-chloro-2-thienyl)-4-quinolinecarboxamide has been shown to have neuroprotective effects in animal models of neurodegenerative diseases, suggesting its potential use in the treatment of these disorders. N-(3-chloro-2-methylphenyl)-2-(5-chloro-2-thienyl)-4-quinolinecarboxamide has also been studied for its potential use as an antimicrobial agent, with promising results in vitro.

Mechanism of Action

The exact mechanism of action of N-(3-chloro-2-methylphenyl)-2-(5-chloro-2-thienyl)-4-quinolinecarboxamide is not fully understood, but it is believed to act through multiple pathways. N-(3-chloro-2-methylphenyl)-2-(5-chloro-2-thienyl)-4-quinolinecarboxamide has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, leading to DNA damage and cell death. Additionally, N-(3-chloro-2-methylphenyl)-2-(5-chloro-2-thienyl)-4-quinolinecarboxamide has been shown to inhibit the activity of histone deacetylases, enzymes involved in the regulation of gene expression, leading to changes in gene expression patterns. These mechanisms may contribute to the anti-cancer and neuroprotective effects of N-(3-chloro-2-methylphenyl)-2-(5-chloro-2-thienyl)-4-quinolinecarboxamide.
Biochemical and Physiological Effects:
N-(3-chloro-2-methylphenyl)-2-(5-chloro-2-thienyl)-4-quinolinecarboxamide has been shown to exhibit a range of biochemical and physiological effects. In addition to its anti-cancer and neuroprotective effects, N-(3-chloro-2-methylphenyl)-2-(5-chloro-2-thienyl)-4-quinolinecarboxamide has been shown to have anti-inflammatory and antioxidant activity. N-(3-chloro-2-methylphenyl)-2-(5-chloro-2-thienyl)-4-quinolinecarboxamide has also been shown to inhibit the activity of enzymes involved in glucose metabolism, suggesting its potential use in the treatment of metabolic disorders such as diabetes.

Advantages and Limitations for Lab Experiments

N-(3-chloro-2-methylphenyl)-2-(5-chloro-2-thienyl)-4-quinolinecarboxamide has several advantages as a compound for scientific research. It is relatively easy to synthesize and has been optimized to produce high yields and purity. Additionally, N-(3-chloro-2-methylphenyl)-2-(5-chloro-2-thienyl)-4-quinolinecarboxamide exhibits potent biological activity at low concentrations, making it a cost-effective compound for use in lab experiments. However, N-(3-chloro-2-methylphenyl)-2-(5-chloro-2-thienyl)-4-quinolinecarboxamide has some limitations as well. It is a relatively new compound and has not been extensively studied in vivo, limiting our understanding of its potential toxicity and side effects. Additionally, N-(3-chloro-2-methylphenyl)-2-(5-chloro-2-thienyl)-4-quinolinecarboxamide has not been approved for use in humans, limiting its potential clinical applications.

Future Directions

There are several future directions for research on N-(3-chloro-2-methylphenyl)-2-(5-chloro-2-thienyl)-4-quinolinecarboxamide. One area of interest is the development of N-(3-chloro-2-methylphenyl)-2-(5-chloro-2-thienyl)-4-quinolinecarboxamide derivatives with improved potency and selectivity for specific targets. Additionally, further studies are needed to investigate the potential toxicity and side effects of N-(3-chloro-2-methylphenyl)-2-(5-chloro-2-thienyl)-4-quinolinecarboxamide in vivo. Finally, N-(3-chloro-2-methylphenyl)-2-(5-chloro-2-thienyl)-4-quinolinecarboxamide may have potential applications in the treatment of metabolic disorders such as diabetes, and further studies are needed to investigate its potential in this area. Overall, N-(3-chloro-2-methylphenyl)-2-(5-chloro-2-thienyl)-4-quinolinecarboxamide is a promising compound for scientific research with potential applications in a range of fields.